Cas no 628331-85-1 (1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)-)

• Product Name: 1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)-
• CAS No: 628331-85-1
• MF: C₁₄H₁₇IN₂
• MW: 340.202655553818
• CID: 1640246
• Update Time: 2024-09-12

1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)-

• Inchi： 1S/C14H17IN2/c1-14(2,3)13-12(15)10-17(16-13)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3
• InChI Key： NYCAOPLUIGHSEE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=C(I)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 340.04331

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 400.2±40.0 °C(Predicted)
• PSA: 17.82
• pka: 0.63±0.10(Predicted)